Cas no 23755-73-9 (Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate)

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate is a versatile organophosphorus compound widely used in organic synthesis, particularly in the preparation of α-phosphono esters and other phosphorylated intermediates. Its key advantages include its reactivity as a Horner-Wadsworth-Emmons reagent, enabling efficient olefination reactions to form alkenes with high stereoselectivity. The presence of both bromo and phosphonate functional groups enhances its utility in nucleophilic substitution and Michael addition reactions. This compound is valued for its stability under standard conditions and compatibility with a range of solvents, making it a reliable choice for complex synthetic pathways. Its applications extend to pharmaceuticals, agrochemicals, and material science.
Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate structure
23755-73-9 structure
Product Name:Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
CAS No:23755-73-9
MF:C8H16BrO5P
MW:303.087403297424
MDL:MFCD00233589
CID:52376
PubChem ID:10870394
Update Time:2025-10-17

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
    • ethyl 2-bromo-2-diethoxyphosphorylacetate
    • Triethyl phosphonobromoacetate
    • 2-bromo-2-diethoxyphosphorylacetic acid ethyl ester
    • ethyl 2-bromanyl-2-diethoxyphosphoryl-ethanoate
    • Aceticacid, bromo(diethoxyphosphinyl)-, ethyl ester (9CI)
    • Acetic acid,bromophosphono-, triethyl ester (8CI)
    • Bromo(diethoxyphosphinyl)acetic acidethyl ester
    • Ethyl bromo(diethoxyphosphoryl)acetate
    • Triethylbromophosphonoacetate
    • CS-0336287
    • AKOS015900858
    • A816885
    • SCHEMBL7470858
    • AS-7009
    • MFCD00233589
    • EN300-7510018
    • Ethyl2-bromo-2-(diethoxyphosphoryl)acetate
    • DTXSID90446594
    • Acetic acid, bromo(diethoxyphosphinyl)-, ethyl ester
    • ethyl 2-bromo-2-(diethyl phosphono)acetate
    • FT-0652883
    • 23755-73-9
    • MDL： MFCD00233589
    • Inchi： 1S/C8H16BrO5P/c1-4-12-8(10)7(9)15(11,13-5-2)14-6-3/h7H,4-6H2,1-3H3
    • InChI Key： JTMDGKZDQVZDKA-UHFFFAOYSA-N
    • SMILES： BrC(C(=O)OCC)P(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 301.99200
  • Monoisotopic Mass: 301.99187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 71.64000
  • LogP: 2.53660

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Security Information

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E077630-50mg
Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
 23755-73-9
50mg
 $ 110.00 2022-06-05
TRC
E077630-100mg
Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
 23755-73-9
100mg
 $ 185.00 2022-06-05
TRC
E077630-250mg
Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
 23755-73-9
250mg
 $ 365.00 2022-06-05
abcr
AB150869-1 g
Triethyl phosphonobromoacetate, 95%; .
 23755-73-9 95%
1 g
 €237.50 2023-07-20
abcr
AB150869-5 g
Triethyl phosphonobromoacetate, 95%; .
 23755-73-9 95%
5 g
 €482.50 2023-07-20
abcr
AB150869-10 g
Triethyl phosphonobromoacetate, 95%; .
 23755-73-9 95%
10 g
 €741.70 2023-07-20
Enamine
EN300-7510018-0.05g
ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
 23755-73-9 95%
0.05g
 $42.0 2024-05-23
Enamine
EN300-7510018-0.1g
ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
 23755-73-9 95%
0.1g
 $62.0 2024-05-23
Enamine
EN300-7510018-0.25g
ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
 23755-73-9 95%
0.25g
 $89.0 2024-05-23
Enamine
EN300-7510018-0.5g
ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
 23755-73-9 95%
0.5g
 $140.0 2024-05-23

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Related Literature

Related Categories

23755-73-9 (Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.